![molecular formula C B1252018 Chromium-50 CAS No. 14304-94-0](/img/structure/B1252018.png)
Chromium-50
Overview
Description
Chromium-50 is an isotope of chromium, a transition metal. It has a mass number of 50, which represents the number of nucleons (protons and neutrons). The atomic number of this compound is 24, indicating it has 24 protons. It also has 26 neutrons . Chromium is a steel-gray, lustrous, hard metal that is often used in various chemical, industrial, and manufacturing applications .
Synthesis Analysis
This compound can be synthesized using various methods. One study describes the environmentally friendly synthesis of chromium oxide nanoparticles using Erythrophleum guineense plant extract .Chemical Reactions Analysis
Chromium, in general, is involved in various chemical reactions. For example, one reaction involving chromium ions is2Cr(OH)−4 (aq) + 3H2O2(aq) + 2OH−(aq) ⟶ 2CrO2−4 (aq) + 8H2O(l)
. Physical And Chemical Properties Analysis
This compound has an isotopic mass of 49.9460414 u and a nuclear binding energy of 435.05164961 MeV per nucleus . It also has a half-life of 1.3 × 10^18 years . Chromium, in general, is a hard, steel-gray metal that takes a high polish .Scientific Research Applications
1. Geochemical and Cosmochemical Studies
Chromium-50, along with other stable isotopes of chromium (52Cr, 53Cr, and 54Cr), plays a significant role in geochemistry and cosmochemistry. Studies utilizing these isotopes have contributed to our understanding of early solar system processes, the redox potential of underground systems, and the redox evolution of Earth's early ocean-atmosphere system. These applications are crucial in understanding the transport and fate of contaminants and are linked to the evolution of life on Earth (Qin & Wang, 2017).
2. Environmental and Industrial Applications
Research on the anthropogenic chromium cycle has revealed the extensive use of chromium in various industries, such as in stainless and alloy steels, chemicals, and refractory products. Studies have characterized the major flows of chromium from mining to discard, highlighting its significance in waste management and environmental pollution. This research is particularly relevant to understanding chromium's role in industry and its environmental implications (Johnson, Schewel, & Graedel, 2006).
3. Renewable Energy Technologies
This compound has applications in renewable energy technologies, specifically in the development of selective coatings for solar collectors. Research has explored the use of chromium oxide in combination with granite powder for creating efficient and cost-effective selective surfaces for flat plate solar collectors. This illustrates the potential of chromium in enhancing solar energy technologies (Araújo et al., 2019).
4. Tracer Studies in Medical Science
The use of this compound as a tracer in medical science, particularly for measuring red cell survival time, is a notable application. This involves the measurement of chromium content in blood samples through techniques like neutron activation analysis. Such studies provide insights into the dynamics of blood cells and have implications for understanding various blood-related disorders (Johnson, Tothill, & Donaldson, 1969).
5. Environmental Remediation
Chromium, particularly in its hexavalent form, poses significant environmental challenges. Studies have focused on various remediation strategies, such as biosorption, biotransformation, and chemical and microbial remediation, to address chromium pollution in soil and water. These methods are essential in mitigating the impact of chromium on the environment and public health (Dhal et al., 2013).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
chromium-50 | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Cr/i1-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYZAMTAEIAYCRO-YPZZEJLDSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Cr] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[50Cr] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Cr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
49.946042 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
14304-94-0 | |
Record name | Chromium, isotope of mass 50 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014304940 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
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